Cas no 625370-14-1 (3-Amino-N-(3-chloro-4-methylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide)

• Product Name: 3-Amino-N-(3-chloro-4-methylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide
• CAS No: 625370-14-1
• MF: C₂₁H₂₂ClN₃OS
• MW: 399.93688249588
• CID: 5710100
• PubChem ID: 4307906
• Update Time: 2025-05-24

3-Amino-N-(3-chloro-4-methylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 625370-14-1
• AKOS016340303
• 3-amino-N-(3-chloro-4-methylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide
• 3-amino-N-(3-chloro-4-methylphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• AM-807/13615815
• SS-0441
• AKOS003599131
• 3-Amino-N-(3-chloro-4-methylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide

• Inchi： 1S/C21H22ClN3OS/c1-3-12-5-7-17-13(8-12)9-15-18(23)19(27-21(15)25-17)20(26)24-14-6-4-11(2)16(22)10-14/h4,6,9-10,12H,3,5,7-8,23H2,1-2H3,(H,24,26)
• InChI Key： YZQCCAJOHJHYOM-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NC(C1=C(C2C(=NC3=C(C=2)CC(CC)CC3)S1)N)=O

Computed Properties

• Exact Mass: 399.1172112g/mol
• Monoisotopic Mass: 399.1172112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 96.2Ų

Additional information on 3-Amino-N-(3-chloro-4-methylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide

Introduction to 3-Amino-N-(3-chloro-4-methylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 625370-14-1) and Its Emerging Applications in Chemical Biology

The compound 3-Amino-N-(3-chloro-4-methylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 625370-14-1) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate fused ring system and functionalized aromatic substituents, has garnered significant attention in recent years due to its potential biological activities and structural versatility. The thieno[2,3-b]quinoline core is a privileged scaffold frequently explored in medicinal chemistry, known for its ability to modulate various biological pathways. The presence of an amino group at the 3-position and a carboxamide moiety at the 2-position further enhances its pharmacological relevance.

Recent advancements in chemical biology have highlighted the importance of such multi-ringed systems in designing molecules with enhanced binding affinity and selectivity. The 3-chloro-4-methylphenyl substituent at the nitrogen atom introduces lipophilicity and electronic modulation, which are critical factors in drug design. This particular arrangement has been shown to influence the compound's interaction with biological targets, making it a promising candidate for further exploration.

In the realm of drug discovery, the thieno[2,3-b]quinoline scaffold has been extensively studied for its role in developing treatments for neurological disorders, cancer, and infectious diseases. The compound in question (CAS No. 625370-14-1) exhibits structural features that suggest potential activity against enzymes and receptors involved in these conditions. For instance, its architecture resembles known bioactive molecules that interact with protein kinases and transcription factors. Preliminary computational studies indicate that this compound may exhibit inhibitory properties against certain therapeutic targets, although further experimental validation is necessary.

The 6-ethyl group in the molecule contributes to its steric profile, potentially influencing how it fits into binding pockets of biological macromolecules. Ethyl groups are often strategically incorporated into drug candidates to improve solubility while maintaining potency. The overall conformation of 3-Amino-N-(3-chloro-4-methylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide is likely stabilized by intramolecular hydrogen bonding interactions between the amino group and the carboxamide moiety. Such interactions are crucial for maintaining the compound's bioactivity and stability.

From a synthetic chemistry perspective, the preparation of this compound involves sophisticated cyclization reactions and functional group transformations. The synthesis of thieno[2,3-b]quinoline derivatives is typically challenging due to the need for precise control over reaction conditions to avoid unwanted side products. However, recent methodologies have improved yields and purity levels significantly. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds in this molecule efficiently.

The pharmacokinetic properties of CAS No. 625370-14-1 are also of great interest. Studies on related compounds suggest that thieno[2,3-b]quinoline derivatives may exhibit moderate oral bioavailability due to their balanced lipophilicity-hydrophilicity profile. The presence of polar functional groups such as the carboxamide moiety enhances water solubility but may also impact metabolic stability. Understanding these properties is essential for optimizing drug delivery systems and maximizing therapeutic efficacy.

Recent research has demonstrated that modifications within the thieno[2,3-b]quinoline scaffold can significantly alter biological responses. For instance, analogs with different substituents at the 5-position have shown varying degrees of activity against specific targets. This underscores the importance of structure-activity relationship (SAR) studies when developing new molecules based on this scaffold. The compound under discussion (CAS No. 625370-14-1) represents an interesting case study for such investigations.

In conclusion,3-Amino-N-(3-chloro-4-methylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 625370-14-1) is a structurally complex and biologically relevant molecule with potential applications in pharmaceutical development. Its unique combination of heterocyclic rings and functional groups makes it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve,this compound will likely play a significant role in future drug discovery efforts.